4,4,5,5-tetramethyl-2-(2,3,3-trimethylbut-1-en-1-yl)-1,3,2-dioxaborolane
Overview
Description
4,4,5,5-tetramethyl-2-(2,3,3-trimethylbut-1-en-1-yl)-1,3,2-dioxaborolane, or TMTB, is a boron-containing organic compound that has a wide range of scientific applications. It has been used in the synthesis of a variety of compounds, as well as in the study of biochemical and physiological effects.
Scientific Research Applications
TMTB is used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of a variety of compounds, such as amino acids and peptides, as well as in the study of biochemical and physiological effects. It has also been used in the study of the mechanism of action of a variety of drugs, including anti-cancer drugs. In addition, TMTB has been used in the study of the structure-activity relationships of a variety of compounds.
Mechanism of Action
The mechanism of action of TMTB is not yet fully understood. It is believed that the boron atom in TMTB acts as an electron donor, allowing it to interact with a variety of compounds. This interaction can lead to a variety of effects, such as the inhibition of enzymes, the activation of receptors, or the formation of covalent bonds.
Biochemical and Physiological Effects
TMTB has been studied for its potential biochemical and physiological effects. Studies have shown that TMTB can inhibit the activity of certain enzymes, such as cytochrome P450, and can activate certain receptors, such as the serotonin 5-HT2A receptor. In addition, TMTB has been shown to induce apoptosis in cells, as well as to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
TMTB has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it is relatively stable and has a low toxicity. However, there are also some limitations to using TMTB in laboratory experiments. It is relatively insoluble in water, and it can be difficult to purify. In addition, it can be difficult to control the concentration of TMTB in a reaction, as it can react with other compounds in the reaction mixture.
Future Directions
There are a number of potential future directions for the use of TMTB. It could be used in the development of new drugs, as it has been shown to have an inhibitory effect on certain enzymes and receptors. In addition, it could be used in the study of the structure-activity relationships of a variety of compounds. Finally, it could be used in the study of the mechanisms of action of a variety of drugs, as well as in the study of the biochemical and physiological effects of a variety of compounds.
Synthesis Methods
TMTB is synthesized through a four-step process. The first step involves the reaction of 2,3,3-trimethylbut-1-en-1-yl bromide with boron trifluoride diethyl etherate in the presence of a base, such as potassium carbonate. This reaction yields the intermediate, 4,4,5,5-tetramethyl-2-(2,3,3-trimethylbut-1-en-1-yl)-1,3-dioxolane. The second step involves the addition of a base, such as potassium carbonate, to the intermediate. This reaction yields the intermediate, 4,4,5,5-tetramethyl-2-(2,3,3-trimethylbut-1-en-1-yl)-1,3-dioxolane-2-thione. The third step involves the reaction of the intermediate with boron trifluoride etherate, yielding the desired product, 4,4,5,5-tetramethyl-2-(2,3,3-trimethylbut-1-en-1-yl)-1,3,2-dioxaborolane.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,4,5,5-tetramethyl-2-(2,3,3-trimethylbut-1-en-1-yl)-1,3,2-dioxaborolane involves the reaction of 2,3,3-trimethylbut-1-ene with 1,3-dibromo-2,2-dimethylpropane followed by the reaction of the resulting compound with bis(pinacolato)diboron.", "Starting Materials": [ "2,3,3-trimethylbut-1-ene", "1,3-dibromo-2,2-dimethylpropane", "bis(pinacolato)diboron" ], "Reaction": [ "Step 1: 2,3,3-trimethylbut-1-ene is reacted with 1,3-dibromo-2,2-dimethylpropane in the presence of a palladium catalyst to form 2,3,3-trimethylbut-1-enyl-2,2-dimethylpropane.", "Step 2: The resulting compound from step 1 is then reacted with bis(pinacolato)diboron in the presence of a base to form 4,4,5,5-tetramethyl-2-(2,3,3-trimethylbut-1-en-1-yl)-1,3,2-dioxaborolane." ] } | |
CAS RN |
2098555-07-6 |
Molecular Formula |
C13H25BO2 |
Molecular Weight |
224.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
